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For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethylmalonic acid, systematically known as 2,2-diethylpropanedioic acid, is a dicarboxylic

acid that serves as a valuable intermediate in organic synthesis.[1] Its structure, featuring two

ethyl groups on the alpha-carbon of malonic acid, imparts unique chemical properties that are

leveraged in the synthesis of a variety of compounds, most notably barbiturates and other

substituted acetic acid derivatives. This technical guide provides a comprehensive overview of

the chemical properties, synthesis, and key reactions of diethylmalonic acid, tailored for

professionals in research and drug development.

Chemical and Physical Properties
Diethylmalonic acid is a white to off-white solid at room temperature.[1] A summary of its key

physical and chemical properties is presented in the tables below.

Table 1: General and Physical Properties of
Diethylmalonic Acid
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Property Value Reference

IUPAC Name 2,2-diethylpropanedioic acid [1]

Synonyms

Diethylmalonic acid, 3,3-

Pentanedicarboxylic acid,

Diethylpropanedioic acid

[1]

CAS Number 510-20-3

Chemical Formula C₇H₁₂O₄ [1]

Molecular Weight 160.17 g/mol [1]

Appearance White to off-white solid [1]

Melting Point 121-125 °C

Boiling Point 275.6 °C (decomposes)

Solubility
Soluble in water, ethanol, and

ether.

pKa₁ ~2.2

pKa₂ ~7.3

Table 2: Spectroscopic Data of Diethylmalonic Acid
Spectrum Type Key Features

¹H NMR

Signals corresponding to the ethyl protons

(triplet and quartet) and the acidic protons of the

carboxylic acids.

¹³C NMR
Resonances for the carboxylic acid carbons, the

quaternary alpha-carbon, and the ethyl carbons.

IR Spectroscopy

Characteristic broad O-H stretch of the

carboxylic acids, C=O stretch of the carbonyl

groups, and C-H stretches of the ethyl groups.

Mass Spectrometry
Molecular ion peak and fragmentation pattern

consistent with the structure.[1]
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Synthesis of Diethylmalonic Acid
The primary route for the synthesis of diethylmalonic acid is through the malonic ester

synthesis, starting from diethyl malonate. This process involves two key steps: diethylation of

diethyl malonate followed by hydrolysis of the resulting diethyl diethylmalonate.

Diethyl Malonate

Diethyl Diethylmalonate

1. Diethylation

Sodium Ethoxide (2 eq.)

Ethyl Halide (2 eq.) Diethylmalonic Acid

2. Hydrolysis

Acid or Base (e.g., HCl, NaOH)

Heat

Click to download full resolution via product page

Synthesis of Diethylmalonic Acid from Diethyl Malonate.

Experimental Protocol: Synthesis of Diethylmalonic Acid
Step 1: Diethylation of Diethyl Malonate

Materials: Diethyl malonate, sodium ethoxide, absolute ethanol, ethyl bromide (or ethyl

iodide).

Procedure: a. In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve sodium ethoxide in absolute ethanol. b. Add diethyl malonate dropwise to

the stirred solution. c. After the addition is complete, add ethyl bromide (or ethyl iodide)

dropwise. d. Reflux the mixture for several hours to ensure complete diethylation. e. After

cooling, the sodium halide precipitate is removed by filtration. f. The excess ethanol is

removed by distillation. g. The resulting crude diethyl diethylmalonate is purified by vacuum

distillation.

Step 2: Hydrolysis of Diethyl Diethylmalonate
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Materials: Diethyl diethylmalonate, sodium hydroxide (or hydrochloric acid), water.

Procedure: a. Reflux the purified diethyl diethylmalonate with an aqueous solution of sodium

hydroxide. b. The reaction mixture is then cooled and acidified with concentrated

hydrochloric acid. c. The precipitated diethylmalonic acid is collected by filtration, washed

with cold water, and dried. d. Recrystallization from a suitable solvent (e.g., water or

ethanol/water mixture) can be performed for further purification.

Key Reactions of Diethylmalonic Acid
Diethylmalonic acid undergoes typical reactions of carboxylic acids, such as esterification and

decarboxylation. Its most significant application is as a precursor in the synthesis of

barbiturates.

Decarboxylation
Upon heating, diethylmalonic acid readily undergoes decarboxylation to yield 2-ethylbutanoic

acid. This is a characteristic reaction of malonic acids substituted at the alpha-position.

Esterification
The carboxylic acid groups of diethylmalonic acid can be esterified under acidic conditions

with an alcohol to form the corresponding diester.

Synthesis of Barbiturates
A cornerstone application of diethylmalonic acid and its derivatives is in the synthesis of

barbiturates. For instance, barbital is synthesized from diethyl diethylmalonate (the precursor to

diethylmalonic acid) and urea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b123264#a-comprehensive-overview-of-
diethylmalonic-acid-s-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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